Cas no 187099-36-1 (1,2,4-Triazin-5-amine,3-[(1-methylethyl)thio]-)

1,2,4-Triazin-5-amine,3-[(1-methylethyl)thio]- structure
187099-36-1 structure
Product Name:1,2,4-Triazin-5-amine,3-[(1-methylethyl)thio]-
CAS No:187099-36-1
MF:C6H10N4S
MW:170.235398769379
CID:114961
PubChem ID:6401370
Update Time:2025-04-18

1,2,4-Triazin-5-amine,3-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazin-5-amine,3-[(1-methylethyl)thio]-
    • 3-propan-2-ylsulfanyl-1,2,4-triazin-5-amine
    • 5-AMINO-3-[(1-METHYLETHYL)THIO]-1,2,4-TRIAZIN
    • 5-Amino-3-[(1-methylethyl)thio]-1,2,4-triazine
    • AC1O47ZB
    • AG-E-36179
    • AO-040
    • CTK4D9414
    • KB-196651
    • MolPort-003-803-104
    • 3-(Isopropylthio)-1,2,4-triazin-5-amine
    • 3-(ISOPROPYLSULFANYL)-1,2,4-TRIAZIN-5-YLAMINE
    • 3-[(Propan-2-yl)sulfanyl]-1,2,4-triazin-5-amine
    • FT-0706831
    • AKOS005266458
    • 187099-36-1
    • DTXSID10423302
    • 3-Isopropylsulfanyl-[1,2,4]triazin-5-ylamine
    • 3-(propan-2-ylsulfanyl)-1,2,4-triazin-5-amine
    • AO-040/25080002
    • Inchi: 1S/C6H10N4S/c1-4(2)11-6-9-5(7)3-8-10-6/h3-4H,1-2H3,(H2,7,9,10)
    • InChI Key: ZMPTXAHXQNUFOK-UHFFFAOYSA-N
    • SMILES: S(C1N=NC=C(N)N=1)C(C)C

Computed Properties

  • Exact Mass: 170.06300
  • Monoisotopic Mass: 170.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.25
  • Boiling Point: 361.3°Cat760mmHg
  • Flash Point: 172.3°C
  • Refractive Index: 1.585
  • PSA: 89.99000
  • LogP: 1.53550
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